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Compound of Interest

Compound Name: Sulfo-Cy5 amine

Cat. No.: B15555894 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sulfo-Cy5 amine is a water-soluble, far-red fluorescent dye belonging to the cyanine dye

family. Its key features include high hydrophilicity due to the presence of sulfonate groups, a

primary amine group for covalent labeling of biomolecules, and strong fluorescence emission in

the far-red region of the spectrum. These characteristics make it an invaluable tool for a wide

range of applications in biological and biomedical research, including fluorescence microscopy,

flow cytometry, and in vivo imaging. The primary amine functionality allows for its conjugation to

various electrophilic groups on proteins, nucleic acids, and other biomolecules, enabling

precise tracking and quantification.

Spectroscopic and Physicochemical Properties
The spectroscopic and physical properties of Sulfo-Cy5 amine are summarized in the table

below. These values are critical for designing and executing experiments that utilize this

fluorophore.
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Property Value Reference(s)

Excitation Maximum (λex) 646 nm [1][2][3]

Emission Maximum (λem) 662 nm [1][2][3]

Molar Extinction Coefficient (ε) 271,000 M⁻¹cm⁻¹ [1][2][3]

Fluorescence Quantum Yield

(Φ)
0.28 [2][3]

Molecular Formula C₃₈H₅₂N₄O₇S₂ [2]

Molecular Weight 740.98 g/mol [2]

CAS Number 2183440-44-8 [1][2][3]

Solubility

Good solubility in water and

alcohols; well soluble in DMF

and DMSO.[2]

[2]

Purity
>95% (typically determined by

¹H NMR and HPLC-MS)
[2]

Experimental Protocols
Measurement of Excitation and Emission Spectra
This protocol outlines the general procedure for determining the fluorescence excitation and

emission spectra of Sulfo-Cy5 amine using a spectrofluorometer.

Materials:

Sulfo-Cy5 amine

Anhydrous dimethyl sulfoxide (DMSO) or deionized water

Quartz cuvettes (1 cm path length)

Spectrofluorometer

UV-Vis spectrophotometer
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Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of Sulfo-Cy5 amine (e.g.,

1 mM) in anhydrous DMSO. Protect the solution from light.

Working Solution Preparation: Dilute the stock solution in a suitable buffer (e.g., phosphate-

buffered saline, PBS) to a final concentration that yields an absorbance of approximately

0.05 at the absorption maximum (~646 nm) in a 1 cm path length cuvette. This low

concentration helps to avoid inner filter effects.

Absorbance Spectrum Measurement:

Using a UV-Vis spectrophotometer, measure the absorbance spectrum of the working

solution from approximately 500 nm to 750 nm to determine the exact wavelength of

maximum absorbance (λ_abs_max).

Emission Spectrum Measurement:

Set the excitation wavelength of the spectrofluorometer to the determined λ_abs_max

(around 646 nm).

Set the emission scan range from the excitation wavelength + 10 nm to approximately 800

nm.

Acquire the emission spectrum. The peak of this spectrum is the emission maximum

(λ_em_max).

Excitation Spectrum Measurement:

Set the emission wavelength of the spectrofluorometer to the determined λ_em_max

(around 662 nm).

Set the excitation scan range from approximately 550 nm to the emission wavelength - 10

nm.

Acquire the excitation spectrum. The peak of this spectrum should correspond closely to

the absorbance maximum.
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Data Analysis: Correct the acquired spectra for instrument-specific variations in lamp

intensity and detector response if required by the instrument software.

Protein Labeling with Sulfo-Cy5 Amine
While Sulfo-Cy5 amine itself has a primary amine, it is typically used to react with

electrophiles. A more common application involves using an amine-reactive form, such as

Sulfo-Cy5 NHS ester, to label proteins. The following is a general protocol for this purpose.

Materials:

Sulfo-Cy5 NHS ester

Protein to be labeled (in an amine-free buffer like PBS)

Anhydrous DMSO

Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Size-exclusion chromatography column (e.g., Sephadex G-25)

Storage buffer (e.g., PBS)

Procedure:

Protein Preparation: Dissolve the protein in the reaction buffer to a concentration of 2-10

mg/mL.

Dye Preparation: Immediately before use, dissolve the Sulfo-Cy5 NHS ester in DMSO to a

concentration of 10 mg/mL.

Labeling Reaction:

Calculate the required volume of the dye solution for a desired molar ratio of dye to protein

(a starting point of 10:1 to 20:1 is common).

Slowly add the dye solution to the protein solution while gently stirring.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15555894?utm_src=pdf-body
https://www.benchchem.com/product/b15555894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Separate the labeled protein from unreacted dye using a size-exclusion

chromatography column equilibrated with the storage buffer. The first colored fraction to elute

will be the labeled protein.

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of

the purified conjugate at 280 nm (for the protein) and at the dye's absorbance maximum

(~646 nm).

Visualizations
Fluorescence Excitation and Emission Process
The following diagram illustrates the fundamental principle of fluorescence, known as the

Jablonski diagram, which describes the excitation of a fluorophore and its subsequent emission

of a photon at a longer wavelength.
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Caption: Jablonski diagram illustrating the process of fluorescence.

Experimental Workflow: Protein Labeling and
Immunofluorescence
This diagram outlines the major steps involved in labeling a primary antibody with Sulfo-Cy5

and its subsequent use in an indirect immunofluorescence experiment to detect a target

antigen in cells.
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Caption: Workflow for antibody labeling and immunofluorescence.
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Signaling Pathway: EGFR-MAPK Cascade
Sulfo-Cy5 labeled antibodies are frequently used to visualize components of signaling

pathways. The following diagram depicts a simplified Epidermal Growth Factor Receptor

(EGFR) signaling pathway, which leads to the activation of the Mitogen-Activated Protein

Kinase (MAPK) cascade, a common target of investigation in cancer research.
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Caption: Simplified EGFR to MAPK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15555894?utm_src=pdf-custom-synthesis
https://experiments.springernature.com/articles/10.1038/nprot.2013.087
https://experiments.springernature.com/articles/10.1038/nprot.2013.087
https://content.cld.iop.org/journals/2050-6120/8/4/043001/revision4/mafaba69csupp1.pdf?Expires=1765067532&Signature=gdw3YzmTx2lgWtSEgzELCzjJ8PoDntz~2Qvdq4Al41aY-uOymckw0c2pEwvzXcJpUqLOq5HaIgCJ8o9SFm8Vn0FLXpaN7wYpFDX1kLmj-dnJ-gNoMZAYW4CtyLNJ6JVSvd4cvUTK7hgch5IaCsYfQ92N-A3Ia9y8TNGIxysTDTPNa8zpqIGd19YqZHhvNpRaukJOV2G3uftprINjGvwU5xjvlxALGdrjcNWjXsFoJfozIHe7oDW3SCfMd1ph7AzheHMNTcOBx~9ngGGSC3fVhxf~hl~iXjYsQv1gJ33VKiA6DodHuRCxKC8OVI~E2gFroHrCY-AR3JnIXZi3T0dasA__&Key-Pair-Id=KL1D8TIY3N7T8
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_EGFR_Immunofluorescence_Staining.pdf
https://www.benchchem.com/product/b15555894#excitation-and-emission-spectra-of-sulfo-cy5-amine
https://www.benchchem.com/product/b15555894#excitation-and-emission-spectra-of-sulfo-cy5-amine
https://www.benchchem.com/product/b15555894#excitation-and-emission-spectra-of-sulfo-cy5-amine
https://www.benchchem.com/product/b15555894#excitation-and-emission-spectra-of-sulfo-cy5-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555894?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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